Cas no 478032-11-0 (N-1-(4-Bromophenyl)sulfonyl-3-(dimethylamino)-1H-1,2,4-triazol-5-yl-N,N-dimethylamine)

• Product Name: N-1-(4-Bromophenyl)sulfonyl-3-(dimethylamino)-1H-1,2,4-triazol-5-yl-N,N-dimethylamine
• CAS No: 478032-11-0
• MW: 374.257g/mol
• MDL: MFCD00794189
• CID: 3028613
• Update Time: 2025-11-01

N-1-(4-Bromophenyl)sulfonyl-3-(dimethylamino)-1H-1,2,4-triazol-5-yl-N,N-dimethylamine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-BROMOPHENYL)SULFONYL]-N3,N3,N5,N5-TETRAMETHYL-1H-1,2,4-TRIAZOLE-3,5-DIAMINE
• N-[1-[(4-BROMOPHENYL)SULFONYL]-3-(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-5-YL]-N,N-DIMETHYLAMINE
• N-1-(4-Bromophenyl)sulfonyl-3-(dimethylamino)-1H-1,2,4-triazol-5-yl-N,N-dimethylamine

• MDL： MFCD00794189

Computed Properties

• Exact Mass: 373.021
• Monoisotopic Mass: 373.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Additional information on N-1-(4-Bromophenyl)sulfonyl-3-(dimethylamino)-1H-1,2,4-triazol-5-yl-N,N-dimethylamine

Comprehensive Overview of N-1-(4-Bromophenyl)sulfonyl-3-(dimethylamino)-1H-1,2,4-triazol-5-yl-N,N-dimethylamine (CAS No. 478032-11-0)

N-1-(4-Bromophenyl)sulfonyl-3-(dimethylamino)-1H-1,2,4-triazol-5-yl-N,N-dimethylamine (CAS No. 478032-11-0) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique triazole and sulfonyl functional groups, is often explored for its potential applications in drug development and biochemical studies. Researchers are particularly interested in its structural properties, which make it a promising candidate for targeting specific enzymatic pathways.

The molecular structure of N-1-(4-Bromophenyl)sulfonyl-3-(dimethylamino)-1H-1,2,4-triazol-5-yl-N,N-dimethylamine includes a 4-bromophenyl group attached to a sulfonyl moiety, which is further linked to a 1,2,4-triazole ring. This arrangement is complemented by dimethylamino substituents, enhancing its reactivity and interaction potential with biological targets. Such features align with current trends in small-molecule drug discovery, where researchers seek compounds with high specificity and low off-target effects.

In recent years, the demand for triazole-based compounds has surged due to their versatility in antimicrobial, anticancer, and anti-inflammatory applications. The presence of the bromophenyl group in this compound further expands its utility, as halogenated aromatic systems are known to improve pharmacokinetic properties. This has led to increased searches for "triazole derivatives in drug design" and "bromophenyl sulfonyl compounds" across academic and industrial platforms.

From a synthetic perspective, CAS No. 478032-11-0 is often synthesized via multi-step organic reactions, including sulfonylation and triazole ring formation. These methods are frequently optimized to achieve higher yields and purity, addressing common challenges in heterocyclic chemistry. The compound's stability under various conditions also makes it a subject of interest for structure-activity relationship (SAR) studies, a hot topic in modern pharmacology.

Another area of exploration is the compound's potential role in enzyme inhibition. Given the growing focus on targeted therapies, researchers are investigating whether N-1-(4-Bromophenyl)sulfonyl-3-(dimethylamino)-1H-1,2,4-triazol-5-yl-N,N-dimethylamine can modulate specific enzymes involved in disease pathways. This aligns with popular search queries such as "enzyme inhibitors for therapeutic use" and "triazole-based enzyme modulators."

Environmental and safety considerations are also critical when working with this compound. While it is not classified as hazardous, proper handling protocols are recommended to ensure safe usage in laboratories. This reflects the broader industry shift toward sustainable chemistry practices, a topic frequently searched by professionals seeking green synthesis methods.

In summary, N-1-(4-Bromophenyl)sulfonyl-3-(dimethylamino)-1H-1,2,4-triazol-5-yl-N,N-dimethylamine (CAS No. 478032-11-0) represents a compelling case study in the intersection of organic synthesis and pharmaceutical innovation. Its structural complexity and functional diversity position it as a valuable tool for advancing drug discovery and biochemical research. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about next-generation therapeutics and molecular design.